Cas no 1212843-46-3 (4-(1S)-1-aminoethylbenzene-1-sulfonamide)

• Product Name: 4-(1S)-1-aminoethylbenzene-1-sulfonamide
• CAS No: 1212843-46-3
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD11507943
• CID: 4769690
• PubChem ID: 7063506
• Update Time: 2025-05-21

4-(1S)-1-aminoethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1S)-1-aminoethyl]benzene-1-sulfonamide
• 4-(1S)-1-aminoethylbenzene-1-sulfonamide
• 4-[(1S)-1-aminoethyl]benzenesulfonamide
• E74768
• AKOS017463717
• EN300-89222
• (s)-4-(1-Aminoethyl)benzenesulfonamide
• SCHEMBL8248221
• BS-45966
• 1212843-46-3
• CS-0350764

• MDL： MFCD11507943
• Inchi： 1S/C8H12N2O2S/c1-6(9)7-2-4-8(5-3-7)13(10,11)12/h2-6H,9H2,1H3,(H2,10,11,12)/t6-/m0/s1
• InChI Key： YIGSCEUQIQKFPL-LURJTMIESA-N
• SMILES： S(C1C=CC(=CC=1)[C@H](C)N)(N)(=O)=O

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(1S)-1-aminoethylbenzene-1-sulfonamide

Introduction to 4-(1S)-1-aminoethylbenzene-1-sulfonamide (CAS No. 1212843-46-3)

4-(1S)-1-aminoethylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1212843-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The stereochemical configuration at the chiral center, specifically the (1S) configuration, adds a layer of complexity and interest to its pharmacological profile, making it a subject of extensive research and development.

The molecular structure of 4-(1S)-1-aminoethylbenzene-1-sulfonamide consists of a benzene ring substituted with both an aminoethyl group and a sulfonamide moiety. This unique arrangement imparts distinct chemical properties that make it a valuable scaffold for drug discovery. The sulfonamide group is known for its ability to enhance binding affinity and metabolic stability, while the aminoethyl side chain introduces potential interactions with biological targets. Such structural features are often leveraged to design molecules with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives for various therapeutic applications. The stereochemistry of such compounds plays a crucial role in determining their biological efficacy and safety. The (1S) configuration of 4-(1S)-1-aminoethylbenzene-1-sulfonamide has been studied for its potential to modulate enzyme inhibition and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases.

The pharmaceutical industry has increasingly recognized the importance of enantiopure compounds in drug development. Enantiomeric purity is critical because different enantiomers of a molecule can exhibit vastly different biological activities. The synthesis of 4-(1S)-1-aminoethylbenzene-1-sulfonamide requires precise stereocontrol, often employing advanced chiral catalytic methods or enzymatic resolutions. These synthetic strategies ensure that the desired enantiomer is obtained with high yield and purity, which is essential for subsequent preclinical and clinical evaluations.

One of the most compelling aspects of 4-(1S)-1-aminoethylbenzene-1-sulfonamide is its potential as a lead compound for further derivatization. By modifying the substituents on the benzene ring or the aminoethyl side chain, researchers can generate libraries of analogs with tailored biological properties. Such structural diversification is a cornerstone of modern drug discovery, enabling the identification of molecules with enhanced potency, selectivity, and reduced toxicity.

Recent advancements in computational chemistry have accelerated the process of identifying promising sulfonamide derivatives like 4-(1S)-1-aminoethylbenzene-1-sulfonamide. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before conducting expensive experimental assays. These computational tools have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical development.

The therapeutic potential of 4-(1S)-1-aminoethylbenzene-1-sulfonamide extends beyond its role as a standalone drug candidate. It serves as a valuable intermediate in the synthesis of more complex molecules designed to target specific disease pathways. For instance, sulfonamides have been extensively used in the development of antibiotics, anti-inflammatory agents, and anticancer drugs. The versatility of this scaffold makes it an attractive choice for medicinal chemists seeking to design novel therapeutics.

In conclusion, 4-(1S)-1-aminoethylbenzene-1-sulfonamide (CAS No. 1212843-46-3) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features, stereochemical configuration, and potential biological activities position it as a significant candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.